Cytochalasin H
Cytochalasin H
Brand Name:
Vulcanchem
CAS No.:
53760-19-3
VCID:
VC0190905
InChI:
InChI=1S/C30H39NO5/c1-18-10-9-13-23-27(33)20(3)19(2)26-24(16-22-11-7-6-8-12-22)31-28(34)30(23,26)25(36-21(4)32)14-15-29(5,35)17-18/h6-9,11-15,18-19,23-27,33,35H,3,10,16-17H2,1-2,4-5H3,(H,31,34)/b13-9+,15-14+/t18-,19+,23-,24-,25+,26-,27+,29+,30?/m0/s1
SMILES:
CC1CC=CC2C(C(=C)C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=CC=C4)C)O
Molecular Formula:
C30H39NO5
Molecular Weight:
493.6 g/mol
Cytochalasin H
CAS No.: 53760-19-3
Natural Products
VCID: VC0190905
Molecular Formula: C30H39NO5
Molecular Weight: 493.6 g/mol
| CAS No. | 53760-19-3 |
|---|---|
| Product Name | Cytochalasin H |
| Molecular Formula | C30H39NO5 |
| Molecular Weight | 493.6 g/mol |
| IUPAC Name | [(2R,3E,5S,7S,9E,11R,12S,14S,15R,16S)-16-benzyl-5,12-dihydroxy-5,7,14-trimethyl-13-methylidene-18-oxo-17-azatricyclo[9.7.0.01,15]octadeca-3,9-dien-2-yl] acetate |
| Standard InChI | InChI=1S/C30H39NO5/c1-18-10-9-13-23-27(33)20(3)19(2)26-24(16-22-11-7-6-8-12-22)31-28(34)30(23,26)25(36-21(4)32)14-15-29(5,35)17-18/h6-9,11-15,18-19,23-27,33,35H,3,10,16-17H2,1-2,4-5H3,(H,31,34)/b13-9+,15-14+/t18-,19+,23-,24-,25+,26-,27+,29+,30?/m0/s1 |
| Standard InChIKey | NAEWXXDGBKTIMN-PQOXNSRFSA-N |
| Isomeric SMILES | C[C@H]1C/C=C/[C@H]2[C@@H](C(=C)[C@H]([C@@H]3C2([C@@H](/C=C/[C@@](C1)(C)O)OC(=O)C)C(=O)N[C@H]3CC4=CC=CC=C4)C)O |
| SMILES | CC1CC=CC2C(C(=C)C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=CC=C4)C)O |
| Canonical SMILES | CC1CC=CC2C(C(=C)C(C3C2(C(C=CC(C1)(C)O)OC(=O)C)C(=O)NC3CC4=CC=CC=C4)C)O |
| Synonyms | cytochalasin H |
| PubChem Compound | 6434468 |
| Last Modified | Dec 23 2021 |
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